Cas no 81864-15-5 (1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride)

• Product Name: 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride
• CAS No: 81864-15-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD00037497
• CID: 719878
• PubChem ID: 24884956
• Update Time: 2025-11-01

1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5,6-diamine,hydrochloride (1:2)
• 4,5-Methylenedioxy-1,2-phenylenediamine dihydrochloride
• 1,2-DIAMINO-4,5-METHYLENE-DIOXYBENZENE
• 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride
• 1,3-benzodioxole-5,6-diamine,dihydrochloride
• 4,5-Methylenedioxy-1,2-phenylenediamine dihydrochl
• Benzo[1,3]dioxole-5-6-diamine dihydrochloride
• 5,6-Diaminobenzo[1,3]dioxole dihydrochloride
• 5,6-Diamino-1,3-benzodioxole dihydrochloride
• MDB
• 1,2-Diamino-4,5-methylenedioxybenzene dihydrochloride
• 1,3-Benzodioxole-5,6-diamine dihydrochloride
• 1,3-Benzodioxole-5,6-diamine hydrochloride (1:2) (ACI)
• 1,3-Benzodioxole-5,6-diamine, dihydrochloride (9CI)
• 4,5-Methylenedioxy-1,2-phenylenediamine dihydrochloride, BioReagent, suitable for fluorescence, >=99.0% (HPLC)
• 2H-1,3-Benzodioxole-5,6-diamine--hydrogen chloride (1/2)
• 1,2-Diamino-4,5-methylenedioxybenzene,dihydrochloride
• YXEJRYIEFFUUID-UHFFFAOYSA-N
• Benzo[1,3]dioxole-5-6-diamine dihydrochloride (1,2-Diamino-4,5-methylenedioxybenzene dihydrochloride)
• SCHEMBL591717
• Benzo[d][1,3]dioxole-5,6-diamine dihydrochloride
• 1,3-Benzodioxole-5,6-diamine, dihydrochloride
• 1,3-benzodioxole-5,6-diamine;dihydrochloride
• Benzo[1,3]dioxole-5-6-diamine diHCl (1,2-Diamino-4,5-methylenedioxybenzene diHCl)
• PD150927
• CS-W020936
• AKOS025116749
• DTXSID30512505
• Benzo[d][1,3]dioxole-5,6-diaminedihydrochloride
• F77902
• 2H-1,3-benzodioxole-5,6-diamine dihydrochloride
• MFCD00037497
• 4,5-Methylenedioxy-1,2-phenylenediamine dihydrochloride, Fluorogenic reagent
• AS-67721
• 81864-15-5

• MDL： MFCD00037497
• Inchi： 1S/C7H8N2O2.ClH/c8-4-1-6-7(2-5(4)9)11-3-10-6;/h1-2H,3,8-9H2;1H
• InChI Key： SPFNNQXWSZQUPH-UHFFFAOYSA-N
• SMILES： Cl.O1COC2C1=CC(=C(C=2)N)N

Computed Properties

• Exact Mass: 224.01200
• Monoisotopic Mass: 224.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Color/Form: Light brown solid
• Melting Point: 247-249 °C
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.4°C
• Solubility: H2O: soluble50mg/mL
• Stability/Shelf Life: Light Sensitive
• PSA: 70.50000
• LogP: 3.34610

1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Other Chemical Reagents

Additional information on 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride

Comprehensive Overview of 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride (CAS No. 81864-15-5)

1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride (CAS No. 81864-15-5) is a specialized organic compound widely utilized in biochemical research and pharmaceutical development. This derivative of benzene, characterized by its methylenedioxy functional group and diamine structure, plays a pivotal role in synthesizing complex molecules. Researchers value its stability and reactivity, making it a cornerstone in heterocyclic chemistry and fluorescence labeling applications.

The compound's unique aromatic diamine structure enables it to act as a versatile building block in organic synthesis. Its dihydrochloride salt form enhances solubility in aqueous solutions, facilitating its use in bioconjugation and probe design. Recent studies highlight its potential in developing sensor technologies, particularly for detecting metal ions or biomolecules, aligning with the growing demand for environmental monitoring tools.

In the context of drug discovery, 1,2-Diamino-4,5-methylenedioxybenzene serves as a precursor for psychoactive compound analogs (excluding regulated derivatives). Its structural motif is found in ligands targeting neurological receptors, reflecting industry interest in central nervous system therapeutics. The compound's CAS No. 81864-15-5 is frequently searched in patent databases, underscoring its commercial relevance.

From a green chemistry perspective, modern synthetic routes for this compound emphasize catalyst efficiency and waste reduction – key concerns for sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, as even minor impurities can impact downstream applications in materials science or biomedical imaging.

The thermal and photochemical stability of 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride makes it suitable for high-temperature reactions and light-sensitive applications. This property drives innovation in optoelectronic materials, where its electron-donating capacity modifies charge transport in organic semiconductors – a hot topic in flexible electronics research.

Storage recommendations for CAS No. 81864-15-5 typically suggest anhydrous conditions and protection from oxidative degradation. These protocols ensure long-term stability, addressing common challenges in handling aromatic diamines. The compound's structure-activity relationships continue to be explored through computational chemistry models, bridging experimental and theoretical approaches.

Emerging applications include its use in supramolecular chemistry for constructing molecular cages, leveraging its rigid backbone and hydrogen-bonding capacity. Such developments resonate with the nanotechnology sector's focus on precision molecular engineering. The methylenedioxy bridge in its structure also contributes to unique conformational restrictions valuable in medicinal chemistry design.

Quality control standards for 1,2-Diamino-4,5-methylenedioxybenzene, Dihydrochloride require stringent heavy metal testing, particularly for pharmaceutical-grade material. This aligns with global regulatory trends emphasizing impurity profiling in fine chemicals. The compound's UV-Vis absorption characteristics further enable its use as a spectroscopic marker in analytical method development.

Recent patent literature reveals innovative modifications of the diaminobenzene core for bioorthogonal chemistry applications, where its chemoselective reactivity enables labeling of biomolecules without disrupting native functions. This addresses the live-cell imaging demands in modern biology. The electron-rich nature of the aromatic system also facilitates electrochemical sensing platforms.

In material science, the compound's planar geometry promotes π-stacking interactions essential for designing conductive polymers and coordination frameworks. Researchers are investigating its metal-chelating properties for creating single-molecule magnets – a frontier in quantum computing materials. These multidisciplinary applications demonstrate why CAS No. 81864-15-5 remains a focus of ongoing research.